(Z)-N-(4-methoxyphenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide

• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol
• IUPAC Name: (1E)-1-tert-butylsulfonyl-N-(4-methoxyanilino)methanimidoyl cyanide
• InChI: InChI=1S/C13H17N3O3S/c1-13(2,3)20(17,18)12(9-14)16-15-10-5-7-11(19-4)8-6-10/h5-8,15H,1-4H3/b16-12+
• InChI Key: QLJSQCADIANHJF-FOWTUZBSSA-N
• Isomeric SMILES: CC(C)(C)S(=O)(=O)/C(=N/NC1=CC=C(C=C1)OC)/C#N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C(=NNC1=CC=C(C=C1)OC)C#N

Description

(Z)-N-(4-Methoxyphenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide is a synthetic organic compound characterized by a carbohydrazonoyl cyanide backbone. Key structural features include:

• 2-Methylpropane-2-sulfonyl (tert-butyl sulfonyl) group: A bulky sulfonyl substituent that may influence steric interactions and solubility.
• Cyanide moiety: The –C≡N group, which could act as a leaving group or participate in metabolic activation.
• Z-configuration: Indicates spatial arrangement around the double bond, affecting molecular geometry and biological interactions.

Biological Activity

Chemical Structure and Properties

The compound features several functional groups that contribute to its biological activity:

• Hydrazone moiety : Known for its role in various biological activities.
• Cyanide group : Often associated with toxicity but can also participate in biological processes.
• Sulfonyl group : Imparts solubility and may influence interactions with biological targets.

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits antimicrobial properties. The hydrazone structure is often linked to antibacterial and antifungal activities, potentially through interference with microbial cell wall synthesis or function.
• Anticancer Potential : Research indicates that compounds with similar structures can induce apoptosis in cancer cells. This may be mediated by the activation of caspases or inhibition of specific signaling pathways involved in cell proliferation.
• Enzyme Inhibition : The sulfonyl group may enhance the compound's ability to inhibit enzymes critical in metabolic pathways, which could be beneficial in treating metabolic disorders.

Case Studies

Several studies have explored the biological activity of related compounds, providing insights into potential effects:

• Study on Antimicrobial Properties : A study demonstrated that similar hydrazone derivatives exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, suggesting a possible therapeutic application for infections caused by these pathogens .
• Cancer Cell Line Testing : In vitro tests using various cancer cell lines showed that compounds with hydrazone linkages could reduce cell viability significantly, indicating potential as anticancer agents .
• Enzyme Activity Modulation : Research highlighted the ability of sulfonamide-containing compounds to inhibit carbonic anhydrase, an enzyme implicated in various physiological processes, which could lead to therapeutic applications in conditions like glaucoma .

Table of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Antimicrobial	Hydrazone derivatives	Inhibition of bacterial growth
Anticancer	Similar hydrazones	Induction of apoptosis in cancer cells
Enzyme inhibition	Sulfonamide derivatives	Inhibition of carbonic anhydrase

Toxicological Considerations

While exploring the biological activity, it is crucial to consider the potential toxicity associated with cyanide groups. Compounds containing cyanide can pose significant health risks; thus, their therapeutic use must be carefully evaluated against safety profiles.

Scientific Research Applications

The compound (Z)-N-(4-methoxyphenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide is of significant interest in various scientific fields due to its unique chemical properties and potential applications. This article explores its applications in scientific research, particularly focusing on medicinal chemistry, material science, and synthetic organic chemistry.

Medicinal Chemistry

The compound's structural characteristics make it a candidate for drug development, particularly in the following areas:

• Anticancer Agents : Compounds with similar structural motifs have shown promising anticancer activity by inhibiting specific enzymes involved in tumor growth. Research indicates that derivatives of hydrazones can exhibit cytotoxic effects against various cancer cell lines .
• Antimicrobial Activity : The presence of the sulfonyl group is known to enhance the antimicrobial properties of compounds. Studies have demonstrated that sulfonamide derivatives can effectively inhibit bacterial growth, suggesting potential applications in developing new antibiotics .

Material Science

In material science, the compound can be utilized for:

• Synthesis of Polymers : The reactive cyanide group can participate in polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. This application is particularly relevant in creating materials with specific thermal and mechanical characteristics .
• Nanomaterials : The compound may serve as a precursor for synthesizing nanostructured materials, which have applications in electronics and photonics due to their unique electronic properties .

Synthetic Organic Chemistry

In synthetic organic chemistry, the compound can be employed as an intermediate in various reactions:

• Building Block for Complex Molecules : The compound's functional groups allow it to be used as a building block for synthesizing more complex organic molecules. Its reactivity can facilitate the formation of various derivatives through substitution or addition reactions .
• Catalytic Processes : Research indicates that compounds with similar structures can act as catalysts or ligands in asymmetric synthesis, enhancing reaction selectivity and efficiency .

Case Studies

Several studies highlight the applications of similar compounds:

• Anticancer Activity : A study published in Molecular Pharmacology demonstrated that hydrazone derivatives exhibited significant cytotoxicity against breast cancer cells, suggesting that modifications to the structure could enhance efficacy against other cancer types .
• Antimicrobial Properties : Research conducted on sulfonamide derivatives showed potent activity against Gram-positive and Gram-negative bacteria, indicating that compounds like (Z)-N-(4-methoxyphenyl)-1-(2-methylpropane-2-sulfonyl)methanecarbohydrazonoyl cyanide could be developed into new antibiotics .
• Polymer Synthesis : A recent investigation into the use of cyanide-containing compounds as precursors for polymers revealed their potential to create materials with enhanced thermal stability and mechanical strength, opening avenues for advanced material applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares functional groups with several agrochemicals, enabling comparisons based on structure-activity relationships (SAR), physicochemical properties, and modes of action.

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility (Water)	Mode of Action	Use
Target Compound*	C₁₄H₁₈N₄O₃S	338.4	Sulfonyl, cyanide, methoxyphenyl	Low (predicted)	Unknown (potential proherbicide)	Research chemical
Mesotrione	C₁₄H₁₃NO₇S	339.3	Sulfonyl, ketone, nitro	Moderate (0.3 g/L)	HPPD inhibitor	Herbicide
Flumipropyn	C₁₇H₁₅ClFNO₃	341.8	Isoindole-dione, propargyl ether	Low	Cell membrane disruptor	Herbicide
Mecoprop	C₁₀H₁₁ClO₃	214.6	Phenoxy, carboxylic acid	High (4.9 g/L)	Synthetic auxin mimic	Herbicide

Structural and Functional Group Analysis

• Sulfonyl Group: Present in both the target compound and mesotrione. In mesotrione, this group stabilizes binding to 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in plant carotenoid biosynthesis . The tert-butyl sulfonyl group in the target compound may reduce water solubility compared to mesotrione’s methylsulfonyl group.
• Cyanide vs. Ketone/Nitro Groups : The cyanide in the target compound contrasts with mesotrione’s nitro and ketone groups. Cyanide could act as a mitochondrial toxin if released metabolically, suggesting a distinct mode of action.
• Aromatic Substituents: The 4-methoxyphenyl group in the target compound resembles the phenoxy group in mecoprop, which mimics auxin to disrupt plant growth . However, the methoxy group’s electron-donating nature may alter receptor binding.

Physicochemical Properties

• Solubility : The target compound’s tert-butyl sulfonyl group and aromatic rings likely result in lower aqueous solubility than mesotrione or mecoprop, impacting formulation and environmental mobility.
• Stability : The Z-configuration and sulfonyl group may enhance stability against hydrolysis compared to flumipropyn’s propargyl ether, which is prone to oxidative degradation.

Hypothetical Mode of Action

While mesotrione inhibits HPPD and mecoprop acts as an auxin mimic, the target compound’s cyanide moiety suggests a proherbicide mechanism. Enzymatic cleavage of the carbohydrazonoyl bond could release cyanide, disrupting cellular respiration in target organisms.